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Ochratoxins and related substances
Ochratoxins are a group of mycotoxins produced by fungi, primarily Aspergillus and Penicillium species. These secondary metabolites can contaminate various food products, including grains, coffee beans, and dried fruits, posing significant health risks to humans and animals due to their potential nephrotoxic, hepatotoxic, and carcinogenic effects. The primary ochratoxins identified include Ochratoxin A (OTA), B, C, D, E, F, and G. Among these, OTA is the most prevalent and notorious for its wide distribution in foodstuffs and its strong toxicity.
The presence of ochratoxins can be monitored through various analytical techniques such as liquid chromatography with mass spectrometry detection (LC-MS/MS). To mitigate their impact on public health, strict regulatory limits have been established. For instance, the European Union sets a maximum limit of 5 μg/kg for OTA in foodstuffs.
In industrial applications, detecting and removing ochratoxins from contaminated materials is crucial to ensure product safety. This can involve using adsorbents such as activated carbon or zeolites, employing advanced purification methods like reverse osmosis, or developing genetically modified plants resistant to ochratoxin-producing fungi.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
